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Compound of Interest

Compound Name: INDOLAROME

CAS No.: 18096-62-3

Cat. No.: B099948 Get Quote

Executive Summary
This technical guide provides a comparative analysis of INDOLAROME (IFF) versus standard

Indole within perfume matrices. While Indole (1H-indole) remains the gold standard for natural

jasmine and tuberose accords, its application is severely limited by chemical instability—

specifically, the formation of colored Schiff bases when reacting with aldehydes.

INDOLAROME (4,4a,5,9b-tetrahydroindeno[1,2-d]-1,3-dioxine) serves as a functional

alternative. It retains the critical animalic-floral olfactive core of Indole but possesses a tricyclic

dioxin structure lacking the reactive nitrogen atom. This structural difference confers superior

stability in aldehyde-rich formulations and high-pH functional products (soaps, bleaches) while

offering a "cleaner," more radiant volatile profile.

Chemical Characterization & Properties[1][2][3][4][5]
[6][7]
The fundamental difference in performance stems from the distinct chemical architectures of

the two molecules.

Table 1: Physicochemical Comparison
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Feature Indole (Standard) INDOLAROME (IFF)

CAS Number 120-72-9 18096-62-3

IUPAC Name 1H-indole

4,4a,5,9b-

tetrahydroindeno[1,2-d]-1,3-

dioxine

Molecular Weight 117.15 g/mol 176.21 g/mol

Structure Type Bicyclic Aromatic Amine Tricyclic Dioxin (Acetal-like)

Vapor Pressure (25°C) ~0.012 mmHg ~0.0056 mmHg

Boiling Point 254°C ~283°C

LogP (o/w) 2.14 ~2.6 (Estimated)

Odor Profile
Mothball, Fecal (High), Floral

(Low)

Animalic, Civet, Earthy, Floral

Radiance

Discoloration Risk
High (Forms Red/Brown Schiff

Bases)

Negligible (Chemically Inert to

Aldehydes)

Key Insight: Indolarome's higher molecular weight and lower vapor pressure result in a volatile

profile that sits deeper in the "Heart-Base" transition compared to Indole, which impacts the top-

note headspace significantly.

Mechanism of Stability: The Nitrogen Factor
The primary driver for choosing Indolarome over Indole is the elimination of the Schiff Base

reaction pathway.

Diagram 1: Stability Mechanism Comparison
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This diagram illustrates why Indole causes discoloration while Indolarome remains stable in

the presence of aldehydes (e.g., Citral, Hydroxycitronellal).

Pathway A: Indole (Unstable)

Pathway B: INDOLAROME (Stable)
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Click to download full resolution via product page

Caption: Pathway A shows Indole reacting with aldehydes to form colored Schiff bases.

Pathway B demonstrates Indolarome's inertness due to the lack of a reactive amine group.

Experimental Methodology: Comparative Volatile
Profiling
To objectively compare the volatile profiles, we utilize Headspace Solid-Phase Microextraction

(HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method

mimics the "headspace" perceived by the human nose.

Protocol Design
Objective: Quantify the relative abundance of Indole vs. Indolarome in the vapor phase of a

standard Jasmine Accord over time.

Materials:

Matrix: Ethanol (SD 40B) / Dipropylene Glycol (DPG) 80:20 mix.

Analytes: Indole (1% soln), Indolarome (1% soln).
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Internal Standard: Dodecane.

Workflow Steps:

Sample Preparation:

Prepare two vials: Vial A (Jasmine Accord + 0.5% Indole) and Vial B (Jasmine Accord +

0.5% Indolarome).

Equilibrate at 32°C (simulating skin temperature) for 30 minutes.

Extraction (HS-SPME):

Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) 50/30 µm (Gray

hub). Rationale: Captures wide volatility range (VOCs to SVOCs).

Exposure Time: 20 minutes static headspace.

Separation (GC):

Column: DB-5MS UI (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium @ 1.0 mL/min.

Temp Program: 40°C (2 min) -> 10°C/min -> 280°C (5 min).

Detection (MS):

Scan range: 35–350 amu.

Ion Source: 230°C.

Diagram 2: Analytical Workflow
This diagram outlines the step-by-step process for generating the volatile profile data.
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Sample Preparation
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Caption: Standardized HS-SPME-GC-MS workflow for comparative volatile profiling of

fragrance ingredients.

Performance Analysis & Results
Chromatographic Behavior (Retention)
Due to the significant difference in molecular weight, Indolarome elutes much later than Indole.

In a complex perfume mixture, this means Indolarome acts as a fixative, extending the
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"indolic" character into the dry-down.

Compound

Approx.[1][2][3][4]
[5][6][7][8][9][10]
Retention Time
(DB-5)

Kovats Index (RI) Elution Zone

Indole 12.5 min ~1290 Heart Note

INDOLAROME 18.2 min ~1650* Base Note

*Note: RI is estimated based on MW and boiling point relative to n-alkanes. Indolarome's

tricyclic structure increases interaction with the stationary phase.

Headspace Intensity (Volatility)
Experimental data typically shows a lower headspace concentration for Indolarome compared

to Indole at equal dosage.

Indole: High initial impact. "Harsh" top note. Rapid decay (evaporation).

INDOLAROME: Lower initial impact (approx. 40-60% of Indole's intensity). Linear release

profile. "Radiant" effect without the initial pungency.[6]

Formulation Adjustment: To match the initial impact of 0.5% Indole, a perfumer may need to

use 0.8% - 1.0% Indolarome, or blend Indolarome with trace amounts of more volatile

animalic esters (e.g., p-Cresol acetate) to simulate the top note punch.

Olfactory Profile Comparison[10]
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Attribute Indole INDOLAROME

Primary Character Animalic, Fecal, Naphthalenic Animalic, Floral, Civet-like

Nuances "Mothball," Ink, Musty
Earthy, Magnolia, "Clean"

Animalic

Texture Sharp, Diffusive Warm, Velvety, Radiant

Functional Use Jasmine, Tuberose, Lilac
Jasmine, Gardenia, Functional

Products (Soap)

Conclusion and Recommendations
INDOLAROME is not a 1:1 drop-in replacement for Indole but rather a functional upgrade for

specific applications.

Use INDOLAROME when:

Formulating for white products (lotions, creams, soaps) where discoloration is

unacceptable.

Creating modern, "transparent" floral accords where the harshness of natural Indole is

undesirable.

Extending the animalic character into the base notes (fixative effect).

Use Indole when:

Authenticity of natural Jasmine/Tuberose absolutes is required (fine fragrance).

A sharp, diffusive top-note "lift" is necessary.

The product matrix is dark or alcohol-based (where slight discoloration is masked).

Final Verdict: For drug development and functional fragrance applications, INDOLAROME
offers a superior safety and stability profile, validated by its inertness in aldehyde-rich

environments and controlled volatility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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